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barbourgenin barbourgenin
Brand Name: Vulcanchem
CAS No.: 105815-87-0
VCID: VC0011627
InChI: InChI=1S/C27H44O4/c1-16-24-23(31-27(16)11-6-17(14-28)15-30-27)13-22-20-5-4-18-12-19(29)7-9-25(18,2)21(20)8-10-26(22,24)3/h16-24,28-29H,4-15H2,1-3H3/t16-,17-,18-,19-,20+,21-,22-,23-,24-,25-,26-,27+/m0/s1
SMILES: CC1C2C(CC3C2(CCC4C3CCC5C4(CCC(C5)O)C)C)OC16CCC(CO6)CO
Molecular Formula: C27H44O4
Molecular Weight: 432.6 g/mol

barbourgenin

CAS No.: 105815-87-0

Main Products

VCID: VC0011627

Molecular Formula: C27H44O4

Molecular Weight: 432.6 g/mol

barbourgenin - 105815-87-0

CAS No. 105815-87-0
Product Name barbourgenin
Molecular Formula C27H44O4
Molecular Weight 432.6 g/mol
IUPAC Name (1R,2S,4S,5'S,6R,7S,8R,9S,12S,13S,16S,18S)-5'-(hydroxymethyl)-7,9,13-trimethylspiro[5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icosane-6,2'-oxane]-16-ol
Standard InChI InChI=1S/C27H44O4/c1-16-24-23(31-27(16)11-6-17(14-28)15-30-27)13-22-20-5-4-18-12-19(29)7-9-25(18,2)21(20)8-10-26(22,24)3/h16-24,28-29H,4-15H2,1-3H3/t16-,17-,18-,19-,20+,21-,22-,23-,24-,25-,26-,27+/m0/s1
Standard InChIKey VMVODFKYINXZDT-PUHUBZITSA-N
Isomeric SMILES C[C@H]1[C@H]2[C@H](C[C@@H]3[C@@]2(CC[C@H]4[C@H]3CC[C@@H]5[C@@]4(CC[C@@H](C5)O)C)C)O[C@]16CC[C@H](CO6)CO
SMILES CC1C2C(CC3C2(CCC4C3CCC5C4(CCC(C5)O)C)C)OC16CCC(CO6)CO
Canonical SMILES CC1C2C(CC3C2(CCC4C3CCC5C4(CCC(C5)O)C)C)OC16CCC(CO6)CO
Synonyms arbourgenin
spirostane-3,27-diol
PubChem Compound 129125
Last Modified Nov 11 2021
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